26-Methoxyspirost-rha-glu
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Overview
Description
26-Methoxyspirost-rha-glu is a natural product found in Lilium candidum with data available.
Scientific Research Applications
Molecular Structure and NMR Analysis
- The molecular structure of (25R,26R)-26-methoxyspirostan-5-ene-3-β-O-α-L-rhamnopyranosyl-(1→2)-[β-D-glucopyranosyl-(1→6)]-β-D-glucopyranoside was elucidated using 1D and 2D NMR techniques. This analysis was crucial for understanding its structure and potential structure-activity relationships Y. Wen-qing, 2012.
Isolation and Structural Elucidation
- Isolated from the ethanolic extract of fresh bulbs and petals of Lilium candidum L., (25R,26R)-3β-{β-D-glucopyranosyl-(1→4)-[α-L-rhamnopyranosyl-(1→2)]-β-D-glucopyranosyloxy}-26-methoxyspirost-5-ene's structure was mainly derived from NMR and mass spectra M. Haladová et al., 1998.
Inhibitory Activity on Na+/K+ ATPase
- Research on new steroidal constituents from Lilium candidum bulbs identified compounds including (25R,26R)-26-methoxyspirost-5-ene-3 beta,17 alpha-diol 3-O-¿O-alpha-L-rhamnopyranosyl-(1→2)-beta-D-glucopyranoside. The inhibitory activity of these saponins on Na+/K+ ATPase was evaluated, indicating potential therapeutic applications Y. Mimaki et al., 1998.
Potential in Antioxidant Enzyme Mimetics
- Substituent effects on aromatic cyclic seleninate esters and spirodioxyselenuranes, functioning as mimetics of the antioxidant selenoenzyme glutathione peroxidase, were studied. The methoxy-substituted selenurane demonstrated significant catalytic activity for reducing hydrogen peroxide, suggesting potential in antioxidant applications David J. Press et al., 2008.
Role in Steroidal Saponin Identification
- A study on Taiwanese yam cultivar isolated a new furostanol pentaoligoside and spirostanol tetraoligoside, including 26-O-beta-D-glucopyranosyl-22alpha-methoxyl-(25R)-furost-5-en-3beta,26-diol. This research contributed to the understanding of steroidal saponins in plants Deng-Jye Yang et al., 2003.
Application in Dual Emission Fluorescent Probes
- A novel fluorescent probe, reacting distinctly with glutathione and cysteine/homocysteine, utilized a rhodol thioester that forms deconjugated spirolactam via intramolecular spirocyclization. This illustrates the compound's potential in biomedical sensing applications Xiao-Feng Yang et al., 2014.
properties
CAS RN |
133632-71-0 |
---|---|
Molecular Formula |
C40H64O13 |
Molecular Weight |
752.939 |
InChI |
InChI=1S/C40H64O13/c1-18-9-14-40(53-35(18)47-6)19(2)28-26(52-40)16-25-23-8-7-21-15-22(10-12-38(21,4)24(23)11-13-39(25,28)5)49-37-34(32(45)30(43)27(17-41)50-37)51-36-33(46)31(44)29(42)20(3)48-36/h7,18-20,22-37,41-46H,8-17H2,1-6H3/t18-,19+,20+,22+,23-,24+,25+,26+,27-,28+,29+,30-,31-,32+,33-,34-,35-,36+,37-,38+,39+,40+/m1/s1 |
InChI Key |
XPOPCNMTGJVHNF-JWSUCBNSSA-N |
SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)OC7C(C(C(C(O7)CO)O)O)OC8C(C(C(C(O8)C)O)O)O)C)C)C)OC1OC |
synonyms |
26-methoxyspirost-5-en-3-ol-3-O-rhamnopyranosyl-(1-2)-glucopyranoside |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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